Cas no 137268-31-6 (1-methyl-1H-1,2,3-triazol-5-ol hydrochloride)

• Product Name: 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride
• CAS No: 137268-31-6
• MF: C₃H₆ClN₃O
• MW: 135.552238941193
• MDL: MFCD32711090
• CID: 5668346
• PubChem ID: 154857187
• Update Time: 2025-10-28

1-methyl-1H-1,2,3-triazol-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27101929
• 137268-31-6
• 3-Methyl-2H-triazol-4-one;hydrochloride
• 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride
• Z4561746935
• AT38395
• 1H-1,2,3-Triazol-5-ol, 1-methyl-, hydrochloride (1:1)

• MDL： MFCD32711090
• Inchi： 1S/C3H5N3O.ClH/c1-6-3(7)2-4-5-6;/h2,5H,1H3;1H
• InChI Key： LQCBTQJDICKGNN-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=NNN1C

Computed Properties

• Exact Mass: 135.0199395g/mol
• Monoisotopic Mass: 135.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7Ų

Additional information on 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride

Comprehensive Overview of 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride (CAS No. 137268-31-6)

1-methyl-1H-1,2,3-triazol-5-ol hydrochloride (CAS No. 137268-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its triazole core structure, is widely studied for its potential applications in drug development and material science. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial applications.

The molecular structure of 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride features a methyl group at the 1-position and a hydroxyl group at the 5-position of the triazole ring. This unique arrangement contributes to its reactivity and versatility in synthetic chemistry. Researchers often explore its role as a building block for more complex molecules, particularly in the design of heterocyclic compounds and bioactive agents. The compound's CAS No. 137268-31-6 serves as a critical identifier in chemical databases and regulatory documentation.

One of the most frequently searched questions about 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride relates to its synthesis. The compound is typically prepared through the cyclization of appropriate precursors, followed by salt formation with hydrochloric acid. This process is optimized to achieve high purity and yield, which are essential for research and commercial purposes. The growing interest in triazole derivatives has spurred advancements in synthetic methodologies, making this compound more accessible to the scientific community.

In the pharmaceutical sector, 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride is investigated for its potential as a pharmacophore. The triazole moiety is known for its ability to mimic peptide bonds, enabling interactions with biological targets. This property has led to its incorporation into drug candidates targeting various diseases, including infectious and metabolic disorders. The compound's hydrochloride form further improves its bioavailability, a key consideration in drug formulation.

Beyond pharmaceuticals, 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride finds applications in material science. Its heterocyclic structure contributes to the development of polymers and coatings with enhanced thermal and chemical resistance. Researchers are also exploring its use in coordination chemistry, where it acts as a ligand for metal ions, facilitating the creation of novel catalysts and functional materials.

The market demand for 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride is influenced by trends in drug discovery and material innovation. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, the need for versatile building blocks like this compound is expected to rise. Additionally, the push for sustainable and high-performance materials in industries such as electronics and automotive further drives its relevance.

Safety and handling of 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride are critical considerations for researchers and manufacturers. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its storage conditions typically involve keeping it in a cool, dry place, away from incompatible substances.

In summary, 1-methyl-1H-1,2,3-triazol-5-ol hydrochloride (CAS No. 137268-31-6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique triazole-based structure, coupled with the advantages of the hydrochloride salt form, makes it a valuable asset in research and industrial applications. As scientific advancements continue, the compound's role in innovation is likely to expand, addressing emerging challenges in health and technology.